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Compound of Interest

Compound Name:
rac trans-4-Hydroxy Glyburide-

13C,d3

CAS No.: 1217639-30-9

Cat. No.: B564266

Get Quote

Executive Summary: Critical Safety Distinction
STOP AND READ: Before initiating any disposal procedure, verify the labeling. rac trans-4-
Hydroxy Glyburide-13C,d3 contains stable isotopes (Carbon-13 and Deuterium).[1]

Radioactive?NO. It does NOT emit ionizing radiation.[1]

Disposal Protocol: Treat as Chemical Hazardous Waste (Toxic/Bioactive).[1]

Do NOT dispose of in radioactive waste streams (unless mixed with other actual radiolabels).

[1]

Do NOT dispose of down the drain.[2]

Hazard Identification & Risk Assessment
As a Senior Application Scientist, I must emphasize that while the isotopic labeling renders this

compound valuable for Mass Spectrometry (MS), the biological core remains a potent
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sulfonylurea metabolite.

1.1. Toxicology & Biological Activity
This compound is a pharmacologically active metabolite of Glyburide.[1] Even in trace

amounts, sulfonylureas stimulate pancreatic beta cells to release insulin.[1]

Primary Risk: Accidental ingestion or mucosal absorption can cause hypoglycemia

(precipitous drop in blood sugar).[1]

Secondary Risk: Skin/Eye irritation common to organic sulfonamides.[1]

1.2. Environmental Impact (The "Why" Behind No-Drain Disposal)
Pharmaceuticals in the Environment (PIE) are a critical concern.[1] Sulfonylureas are "pseudo-

persistent" pollutants.[1]

Aquatic Toxicity: They can disrupt endocrine function in aquatic life.[1][3][4]

Resistance: They are not easily biodegraded in standard municipal wastewater treatment

plants (WWTP).[1]

Directive:Zero-discharge policy. All liquid waste containing this analyte must be collected for

high-temperature incineration.

1.3. PPE Requirements
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Protection Layer Specification Rationale

Respiratory
N95 or P100 (if handling

powder)

Prevents inhalation of

particulates during weighing.[1]

Dermal
Nitrile Gloves (Double gloving

recommended)

Sulfonylureas can be absorbed

through skin; double layer

prevents breakthrough.[1]

Ocular Chemical Splash Goggles

Standard protection against

solvent splashes (e.g.,

Methanol/ACN).[1]

Body Lab Coat (Buttoned)
Prevents contamination of

street clothes.[1]

Waste Segregation Strategy
Effective disposal starts at the bench. You must segregate waste based on its physical state

and chemical compatibility, not just its name.[1]

2.1. The Decision Matrix
The following workflow illustrates the logical path for segregating this specific isotopic standard.
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Protocol Logic
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Figure 1: Decision Logic for Waste Segregation. Note that while LC-MS solvents are usually

non-halogenated, they must still be incinerated to destroy the active pharmaceutical ingredient

(API).[1]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance & Debris)
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Applies to: Expired neat standards, weighing boats, contaminated gloves, and spill cleanup

materials.[1]

Containment: Place the primary container (vial) inside a clear, sealable polyethylene bag

(secondary containment).

Labeling:

Label as "Hazardous Waste - Toxic."[1]

List contents: "rac trans-4-Hydroxy Glyburide-13C,d3 (Trace)."[1]

Crucial Step: Deface/black out any "Biohazard" or "Radioactive" symbols if the container

was reused (though it shouldn't be).

Accumulation: Transfer to a dedicated RCRA Satellite Accumulation Area (SAA) container.[1]

Container Type: Wide-mouth HDPE drum or pail with a locking lid.[1]

Compatibility: Ensure no oxidizers (e.g., Nitric Acid) are in the same pail.[1]

Scenario B: Liquid Waste (HPLC/LC-MS Effluent)
Applies to: Mobile phases containing the standard.

Most researchers use this compound as an Internal Standard (IS) in LC-MS.[1]

Collection: Direct the HPLC waste line into a solvent waste carboy.

Do not use open beakers. Use a safety cap with charcoal filters to trap solvent vapors.[1]

Classification:

If Mobile Phase is Acetonitrile/Water: Ignitable (D001) + Toxic.[1]

If Mobile Phase is Methanol/Water: Ignitable (D001) + Toxic.[1]

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.benchchem.com/product/b564266/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-rac-trans-4-hydroxy-glyburide-13c-d3
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


List all solvents (e.g., "Acetonitrile 50%, Water 50%").[1]

List the contaminant: "Trace Sulfonylureas."

Disposal Method:

Fuel Blending/Incineration: The waste contractor will likely use the high BTU value of the

acetonitrile/methanol to fuel the incinerator, ensuring the complete thermal destruction of

the Glyburide metabolite.

Spill Management (Emergency Procedure)
If the neat powder (solid) is spilled:

Isolate: Evacuate the immediate area. Mark the zone.

PPE Up: Wear N95 respirator, double nitrile gloves, and safety goggles.[1]

Dry Clean Up (Preferred):

Do not wet the powder (this spreads the contamination).

Cover the spill with a damp paper towel to prevent dust generation, then scoop up the

material and the towel.

Decontamination:

Wash the surface with a soap/water solution.

Validation: A UV lamp (254 nm) can sometimes visualize sulfonylurea residues, though

LC-MS swabs are the only definitive validation method.[1]

Disposal: All cleanup materials go into the Solid Hazardous Waste stream (Scenario A).

Regulatory Context
USA (EPA/RCRA):
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While Glyburide is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR 261.33,

best practice in the pharmaceutical industry is to manage active metabolites as Hazardous

Waste.[1]

Generator Status: If you are a Very Small Quantity Generator (VSQG), you may have

exemptions, but incineration remains the ethical choice over landfilling.[1]

Europe (CLP/REACH):

Classified as hazardous.[1][2][5] Must be disposed of via a certified chemical waste

contractor (EWC Code 18 01 06* or 16 05 06*).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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